Cas no 626213-24-9 (N-[(5-methylfuran-2-yl)methyl]cyclohexanamine)

N-[(5-methylfuran-2-yl)methyl]cyclohexanamine is a synthetic organic compound featuring a cyclohexylamine moiety linked to a 5-methylfuran-2-ylmethyl group. This structure imparts unique physicochemical properties, making it a versatile intermediate in pharmaceutical and agrochemical research. The furan ring contributes to potential bioactivity, while the cyclohexylamine backbone enhances stability and solubility in organic matrices. Its well-defined molecular architecture allows for precise modifications, facilitating applications in ligand design and catalysis. The compound’s purity and consistent synthesis route ensure reproducibility for industrial and academic use. Suitable for further functionalization, it serves as a valuable building block in the development of novel bioactive molecules.
N-[(5-methylfuran-2-yl)methyl]cyclohexanamine structure
626213-24-9 structure
Product Name:N-[(5-methylfuran-2-yl)methyl]cyclohexanamine
CAS No:626213-24-9
MF:C12H19NO
MW:193.285363435745
CID:1074512
PubChem ID:1082635
Update Time:2025-06-10

N-[(5-methylfuran-2-yl)methyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

    • Cyclohexyl-(5-methyl-furan-2-ylmethyl)-amine
    • N-[(5-methylfuran-2-yl)methyl]cyclohexanamine
    • EN300-168958
    • CS-0281677
    • AKOS000222519
    • 626213-24-9
    • BAB21324
    • N-((5-Methylfuran-2-yl)methyl)cyclohexanamine
    • MDL: MFCD03725049
    • Inchi: 1S/C12H19NO/c1-10-7-8-12(14-10)9-13-11-5-3-2-4-6-11/h7-8,11,13H,2-6,9H2,1H3
    • InChI Key: NQTVZPSKHVADEH-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1CNC1CCCCC1

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25.2Ų

N-[(5-methylfuran-2-yl)methyl]cyclohexanamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-[(5-methylfuran-2-yl)methyl]cyclohexanamine Pricemore >>

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